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Compound of Interest

Compound Name: 1-Bromo-3,7-dimethyloctane

Cat. No.: B123281 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of 1-Bromo-3,7-dimethyloctane. Designed for researchers,

scientists, and drug development professionals, this guide offers procedural, step-by-step

instructions to ensure a safe laboratory environment.

1-Bromo-3,7-dimethyloctane is a combustible liquid that can cause skin and serious eye

irritation.[1] Some data also suggests it may cause respiratory irritation.[1] Strict adherence to

the following personal protective equipment (PPE) and handling protocols is essential to

mitigate risks.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 1-Bromo-3,7-dimethyloctane
are summarized in the table below.
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Property Value

Molecular Formula C₁₀H₂₁Br[1][2]

Molecular Weight 221.18 g/mol [1][2]

Boiling Point 135-140 °C at 10 mmHg[3][4]

216-217 °C

Density 1.066 g/mL at 20 °C[4]

Flash Point 98.9 °C (210.0 °F) - closed cup

Refractive Index n20/D 1.455[3][4]

Storage Class 10 - Combustible liquids

Operational Plan: Step-by-Step Handling Protocol
This section details the necessary precautions and steps for the safe handling of 1-Bromo-3,7-
dimethyloctane.

Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles or

eyeshields. A face shield

should be used when there is

a significant risk of splashing.

To prevent contact with eyes,

which can cause serious

irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before each use. A lab coat or

chemical-resistant apron is

also required.

To prevent skin contact, which

can cause irritation.[1]

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate or there is a risk of

aerosol formation, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary. A dust mask (type

N95) may also be suitable in

some situations.

To prevent inhalation of vapors

or mists, which may cause

respiratory irritation.[1]

Handling Procedure
Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.

Confirm that all necessary PPE is available and in good condition.

Prepare your work area within a properly functioning chemical fume hood.

Have absorbent, non-reactive materials (e.g., vermiculite, sand) available for spill

containment.
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Handling the Chemical:

Don the appropriate PPE as detailed in the table above.

Carefully open the container, avoiding splashes.

Dispense the required amount of 1-Bromo-3,7-dimethyloctane slowly and carefully.

Keep the container tightly closed when not in use.[5]

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.[5]

In Case of a Spill:

Evacuate non-essential personnel from the immediate area.

If safe to do so, contain the spill using an inert absorbent material.

Collect the absorbed material into a designated, sealed container for hazardous waste

disposal.

Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

Ventilate the area to disperse any remaining vapors.

Disposal Plan
Proper disposal of 1-Bromo-3,7-dimethyloctane and associated contaminated materials is

critical to ensure environmental and personnel safety.

Waste Segregation and Collection
Waste Container: Use a designated, clearly labeled, and leak-proof container for

halogenated organic waste.

Segregation: Do not mix 1-Bromo-3,7-dimethyloctane waste with non-halogenated organic

waste, as disposal methods differ.
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Collection: Collect all materials contaminated with 1-Bromo-3,7-dimethyloctane, including

unused product, contaminated absorbent materials, and disposable PPE (such as gloves), in

the designated waste container.

Disposal Procedure
Labeling: Ensure the hazardous waste container is accurately labeled with its contents,

including "Hazardous Waste" and "1-Bromo-3,7-dimethyloctane".

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for pickup and

proper disposal, which will likely involve incineration.[6]

Visual Workflow for Handling 1-Bromo-3,7-
dimethyloctane
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Caption: Workflow for the safe handling and disposal of 1-Bromo-3,7-dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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